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Compound of Interest

Compound Name: BC-1382

Cat. No.: B1667837 Get Quote

For Research Use Only. Not for use in humans or animals.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling BC-1382, a potent ubiquitin E3 ligase HECTD2

inhibitor. The following procedures are designed to ensure the safe handling, use, and disposal

of this compound, minimizing risks and establishing a secure laboratory environment.

Compound Information and Hazard Identification
BC-1382 is a white to off-white solid powder. As a potent, bioactive small molecule, it should be

handled with care, assuming it may be harmful if ingested, inhaled, or absorbed through the

skin. A comprehensive risk assessment should be conducted before beginning any work with

this compound.
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Identifier Value

Product Name BC-1382

CAS Number 1013753-99-5

Molecular Formula C₂₃H₂₉N₃O₅S

Molecular Weight 459.56 g/mol

Physical State Solid (Powder)

Appearance White to off-white

Storage
Powder: -20°C for 2 years. In solvent: -80°C for

6 months.[1]

GHS Hazard Classification (Assumed based on typical research compounds):

Acute Toxicity, Oral (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 2A)

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling BC-1382 to prevent exposure.
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PPE Category Item
Specifications and

Recommendations

Eye/Face Protection Safety Goggles

Must be worn at all times when

handling the compound.

Should provide a complete

seal around the eyes to protect

from dust and splashes.

Face Shield

Recommended when there is

a risk of splashes, especially

when working with solutions.

Hand Protection Nitrile Gloves

Double-gloving is required.

Inspect gloves for any tears or

punctures before use. Change

gloves immediately if

contaminated.

Body Protection Laboratory Coat
A dedicated, buttoned lab coat

must be worn.

Disposable Gown/Coveralls

Recommended for procedures

with a higher risk of

contamination.

Respiratory Protection Fume Hood

All weighing and handling of

the solid compound should be

performed in a certified

chemical fume hood.

N95 Respirator

A NIOSH-approved N95

respirator or equivalent should

be worn when handling the

powder outside of a fume

hood, or if aerosolization is

possible.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of BC-1382. The following workflow

outlines the key steps from preparation to disposal.

Experimental Workflow for Handling BC-1382
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BC-1382 Handling and Disposal Workflow

Preparation

Experimentation

Cleanup & Disposal

1. Prepare Designated Work Area
(Fume Hood)

2. Don Appropriate PPE

Ensure safety

3. Weigh Compound in Fume Hood

Proceed to handling

4. Prepare Stock Solution

For solution-based experiments

5. Conduct Experiment

6. Decontaminate Work Surfaces & Equipment

Post-experiment

7. Dispose of Liquid Waste 8. Dispose of Solid Waste

9. Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of BC-1382.
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Detailed Methodologies
Preparation of Stock Solution (Example Protocol):[1]

Preparation of the Work Area: Ensure the chemical fume hood is clean and operational.

Gather all necessary materials, including the BC-1382 powder, appropriate solvent (e.g.,

DMSO), and calibrated pipettes.

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Weighing: Tare a clean, small container on an analytical balance inside the fume hood.

Carefully add the desired amount of BC-1382 powder to the container.

Dissolution: Add the appropriate volume of solvent to the powder to achieve the desired

concentration. Gently swirl or vortex to ensure complete dissolution.

Storage: Store the stock solution at -80°C in a tightly sealed container.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure.
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Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing. Immediately

wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water, provided the person is conscious.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an inert absorbent material. Collect the

absorbed material into a sealed container for

hazardous waste disposal. Decontaminate the

spill area.

Disposal Plan
All waste generated from the handling of BC-1382 must be treated as hazardous waste and

disposed of in accordance with institutional and local regulations.
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Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste (e.g., pipette tips,

empty vials, contaminated gloves, and other

disposable PPE) must be collected in a

dedicated, clearly labeled hazardous waste

container.

Liquid Waste

Unused solutions containing BC-1382 should be

collected in a sealed, properly labeled

hazardous waste container. Do not dispose of

down the drain.

Sharps
Contaminated needles and other sharps must

be disposed of in a designated sharps container.

Decontamination: All non-disposable equipment and work surfaces should be thoroughly

decontaminated with a suitable cleaning agent (e.g., 70% ethanol) after use.

By adhering to these safety protocols and operational plans, researchers can minimize the

risks associated with handling the potent compound BC-1382 and maintain a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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